
Spectral Properties of FD-1080 Free Acid: An In-
depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FD-1080 free acid

Cat. No.: B15362723 Get Quote

For Researchers, Scientists, and Drug Development Professionals

FD-1080 free acid is a near-infrared (NIR-II) fluorescent dye with significant applications in in

vivo imaging. Its unique spectral characteristics, operating within the second near-infrared

window (1000-1700 nm), allow for deep tissue penetration and high-resolution imaging due to

reduced light scattering and tissue autofluorescence. This guide provides a comprehensive

overview of the spectral properties of FD-1080 free acid, including detailed data, experimental

protocols, and visualizations to support its application in research and development.

Core Spectral and Physicochemical Properties
The fundamental spectral and physical characteristics of FD-1080 free acid are summarized

below. These properties are crucial for understanding its behavior in various experimental

settings.
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Property Value Reference

Excitation Maximum (Ex) 1064 nm [1][2]

Emission Maximum (Em) ~1080 nm [1][2][3]

Absorbance Peak ~1046 nm [3][4]

Molecular Weight 765.31 g/mol [2]

Quantum Yield 0.31% [1][2]

Quantum Yield (with FBS) 5.94% [1][2][3]

Appearance Brown to black solid powder [5]

Purity >90% (HPLC, NMR) [6]

Detailed Spectral Data Analysis
While specific peak-by-peak data from NMR and full mass spectra are proprietary and typically

provided upon purchase, the availability of this information from suppliers confirms the

compound's structural integrity. The following table outlines the types of spectral data available

for FD-1080 free acid.

Spectroscopic Method Data Availability

¹H NMR Available in supplier datasheets[2]

RP-HPLC Available in supplier datasheets[2]

LCMS Available in supplier datasheets[2]

Experimental Protocols
The following are generalized protocols for the preparation and use of FD-1080 free acid for in

vivo imaging experiments, based on common laboratory practices.

Preparation of Stock and Working Solutions
A critical step for reproducible results is the correct preparation of FD-1080 solutions.
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Stock Solution Preparation (e.g., 10 mM):

Dissolve FD-1080 free acid in dimethyl sulfoxide (DMSO).

For example, to prepare a 10 mM solution, dissolve 7.65 mg of FD-1080 (MW: 765.31) in

1 mL of DMSO.

Aliquot the stock solution and store it at -20°C or -80°C in the dark to prevent degradation.

[5]

Working Solution Preparation (e.g., 2-10 µM):

Dilute the stock solution with a suitable buffer, such as phosphate-buffered saline (PBS).

For some applications, hot PBS may be used.[5]

Filter the working solution through a 0.2 µm filter to ensure sterility and remove any

particulates.[5]

In Vivo Imaging Protocol
This protocol outlines a general procedure for using FD-1080 free acid for deep-tissue imaging

in a murine model.

Animal Preparation:

Anesthetize the mouse using a suitable anesthetic agent.

Ensure the animal's body temperature is maintained throughout the imaging procedure.

Dye Administration:

Administer the FD-1080 working solution via intravenous injection. A typical dose might be

200 µL of an 80 µM solution.[5]

Image Acquisition:

Allow for a circulation and distribution period of 10-20 minutes post-injection.[5]
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Use an in vivo imaging system equipped with a 1064 nm laser for excitation and

appropriate filters (e.g., 1100 nm long-pass filter) to collect the emission signal.[4]

Capture images of the target tissues or vasculature. FD-1080 has been successfully used

for imaging the vasculature of the hindlimb, abdomen, and brain.[1][5]

Visualizing Experimental Workflows
The following diagrams illustrate key processes related to the use of FD-1080 free acid.
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Workflow for FD-1080 Solution Preparation.
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In Vivo Imaging Workflow
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General Workflow for In Vivo Imaging with FD-1080.

Concluding Remarks
FD-1080 free acid is a potent NIR-II fluorophore with superior photostability and the ability to

provide high-resolution, deep-tissue bioimaging.[1][5] Its favorable spectral properties,

particularly its excitation and emission in the NIR-II window, make it an invaluable tool for

preclinical research. The enhanced quantum yield in the presence of serum proteins further

highlights its suitability for in vivo applications.[1][2][3] Researchers utilizing FD-1080 can

achieve remarkable imaging depth and clarity, advancing the understanding of complex

biological processes in living organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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